Cas no 1904230-73-4 (1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone)

• Product Name: 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• CAS No: 1904230-73-4
• MF: C₁₈H₁₉BrN₂O₂
• MW: 375.259663820267
• CID: 5820609
• PubChem ID: 92088511
• Update Time: 2025-05-24

1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• 1-[3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-2-(3-methylphenyl)ethanone
• AKOS025351031
• F6476-1326
• 1-{3-[(3-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-2-(3-methylphenyl)ethan-1-one
• 1904230-73-4
• 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone

• Inchi： 1S/C18H19BrN2O2/c1-13-4-2-5-14(10-13)11-17(22)21-9-7-15(12-21)23-18-16(19)6-3-8-20-18/h2-6,8,10,15H,7,9,11-12H2,1H3
• InChI Key： IJBPQKFGCSOCJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 374.06299g/mol
• Monoisotopic Mass: 374.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone

Introduction to 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone (CAS No: 1904230-73-4)

The compound 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone, identified by the CAS number 1904230-73-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structure and Synthesis

The molecule consists of a pyrrolidine ring substituted with a 3-bromopyridine moiety via an ether linkage at the 3-position of the pyrrolidine ring. Additionally, the compound features an acetyl group attached to an m-tolyl group at the 2-position of the ethanone moiety. This combination of functional groups contributes to its versatile reactivity and selectivity in chemical reactions.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced catalytic methods and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the ether linkage between the pyrrolidine and pyridine rings. These methods not only enhance yield but also minimize environmental impact, aligning with current trends in sustainable chemistry.

Biological Activity and Applications

Emerging research highlights the potential of 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone as a lead compound in drug discovery. Preclinical studies suggest that this molecule exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). Its ability to cross the blood-brain barrier makes it a promising candidate for treating Alzheimer's disease.

Furthermore, this compound has shown selective cytotoxicity against cancer cell lines, particularly in breast and ovarian cancer models. Mechanistic studies indicate that its anticancer activity is mediated through modulation of key signaling pathways, including the PI3K/AKT/mTOR pathway, which is often dysregulated in malignant tumors.

Chemical Properties and Stability

From a chemical standpoint, 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone demonstrates remarkable stability under physiological conditions, which is crucial for its pharmacokinetic profile. Its solubility properties have been optimized through structural modifications, enhancing its bioavailability when administered orally.

Preliminary toxicological assessments indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute toxicity studies. These findings underscore its potential for safe therapeutic use.

Future Directions

As research on 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yli)-2-(m-tolyl)ethanone continues to unfold, several avenues for further investigation are emerging. These include exploring its efficacy in combination therapies for neurodegenerative diseases and optimizing its delivery systems for targeted cancer therapy.

In conclusion, 1-(3 - ((3 - Bromopyridin - 2 - yl ) oxy ) pyrrolidin - 1 - yl ) - 2 - (m - tolyl ) ethanone ( CAS No : 1904230 -73 -4 ) stands as a testament to the progress in modern medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial drug development.